1-benzyl-4-(3-chlorobenzoyl)piperazine

• IUPAC Name: (4-benzylpiperazin-1-yl)-(3-chlorophenyl)methanone
• InChI: InChI=1S/C18H19ClN2O/c19-17-8-4-7-16(13-17)18(22)21-11-9-20(10-12-21)14-15-5-2-1-3-6-15/h1-8,13H,9-12,14H2
• InChI Key: ZLTKEWPBTUOPCB-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC=CC=C2)C(=O)C3=CC(=CC=C3)Cl
• Molecular Formula: C18H19ClN2O
• Molecular Weight: 314.8 g/mol
• Solubility: 47.1 [ug/mL] (The mean of the results at pH 7.4)

Description

1-benzyl-4-(3-chlorobenzoyl)piperazine, also known as TFMPP, is a psychoactive drug that belongs to the piperazine family. It is a synthetic compound that has been used as a recreational drug due to its euphoric and hallucinogenic effects. However, recent scientific research has shown that TFMPP has potential therapeutic applications in the treatment of various disorders.

Mechanism of Action

The exact mechanism of action of 1-benzyl-4-(3-chlorobenzoyl)piperazine is not well understood. However, it is believed to act on the serotonergic system in the brain, specifically the 5-HT2A and 5-HT2C receptors. This compound has been shown to increase the release of serotonin and dopamine in the brain, which may contribute to its psychoactive effects.
Biochemical and physiological effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been found to increase heart rate and blood pressure, as well as cause dilation of blood vessels. This compound has also been shown to increase the release of certain hormones such as cortisol and prolactin.

Advantages and Limitations for Lab Experiments

1-benzyl-4-(3-chlorobenzoyl)piperazine has several advantages for use in lab experiments. It is a synthetic compound that can be easily synthesized and purified, making it readily available for research. Additionally, this compound has well-documented psychoactive effects, which can be useful for studying the serotonergic system in the brain.
However, there are also limitations to using this compound in lab experiments. The exact mechanism of action is not well understood, which can make it difficult to interpret results. Additionally, this compound has potential side effects such as increased heart rate and blood pressure, which can confound experimental results.

Future Directions

There are several future directions for research on 1-benzyl-4-(3-chlorobenzoyl)piperazine. One area of interest is the development of this compound derivatives that have improved therapeutic properties. Additionally, further research is needed to fully understand the mechanism of action of this compound and its effects on the serotonergic system. Finally, more research is needed to determine the potential side effects of this compound and to develop strategies to mitigate these effects.

Synthesis Methods

The synthesis of 1-benzyl-4-(3-chlorobenzoyl)piperazine involves the reaction of benzylpiperazine with 3-chlorobenzoyl chloride in the presence of a base such as triethylamine. The resulting product is then purified through recrystallization to obtain pure this compound.

Scientific Research Applications

Recent scientific research has shown that 1-benzyl-4-(3-chlorobenzoyl)piperazine has potential therapeutic applications in the treatment of various disorders such as anxiety, depression, and schizophrenia. This compound has been found to have anxiolytic and antidepressant effects in animal models, making it a promising drug candidate for the treatment of these disorders.